N-(2-bromo-4-nitrophenyl)-3-chloro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-(2-bromo-4-nitrophenyl)-3-chloro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C15H8BrClN2O3S/c16-10-7-8(19(21)22)5-6-11(10)18-15(20)14-13(17)9-3-1-2-4-12(9)23-14/h1-7H,(H,18,20)
• InChI Key: JQYLXQGWMWMEFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])Br)Cl
• Molecular Formula: C15H8BrClN2O3S
• Molecular Weight: 411.7 g/mol

Description

N-(2-bromo-4-nitrophenyl)-3-chloro-1-benzothiophene-2-carboxamide, also known as BNTX, is a chemical compound that has been widely used in scientific research. BNTX is a potent and selective antagonist of the GABAA receptor, which is a crucial receptor for inhibitory neurotransmission in the central nervous system.

Mechanism of Action

N-(2-bromo-4-nitrophenyl)-3-chloro-1-benzothiophene-2-carboxamide acts as a competitive antagonist of the GABAA receptor, which is a ligand-gated ion channel that mediates inhibitory neurotransmission in the central nervous system. N-(2-bromo-4-nitrophenyl)-3-chloro-1-benzothiophene-2-carboxamide binds to the same site on the receptor as the endogenous neurotransmitter GABA, but it does not activate the receptor. Instead, N-(2-bromo-4-nitrophenyl)-3-chloro-1-benzothiophene-2-carboxamide blocks the binding of GABA to the receptor, thereby preventing the opening of the ion channel and inhibiting neurotransmission.
Biochemical and physiological effects:
N-(2-bromo-4-nitrophenyl)-3-chloro-1-benzothiophene-2-carboxamide has been shown to produce a range of biochemical and physiological effects in animal models. N-(2-bromo-4-nitrophenyl)-3-chloro-1-benzothiophene-2-carboxamide has been shown to increase anxiety-like behavior and impair memory and learning in rodents. N-(2-bromo-4-nitrophenyl)-3-chloro-1-benzothiophene-2-carboxamide has also been shown to alter the electroencephalogram (EEG) and sleep patterns in animals.

Advantages and Limitations for Lab Experiments

N-(2-bromo-4-nitrophenyl)-3-chloro-1-benzothiophene-2-carboxamide has several advantages as a research tool. It is a potent and selective antagonist of the GABAA receptor, which allows researchers to study the specific effects of blocking this receptor. N-(2-bromo-4-nitrophenyl)-3-chloro-1-benzothiophene-2-carboxamide is also relatively stable and can be stored for long periods without degradation. However, N-(2-bromo-4-nitrophenyl)-3-chloro-1-benzothiophene-2-carboxamide has some limitations as a research tool. It is not orally bioavailable and must be administered by injection, which can be challenging in some experimental designs. N-(2-bromo-4-nitrophenyl)-3-chloro-1-benzothiophene-2-carboxamide also has a relatively short half-life, which can limit its duration of action in some experiments.

Future Directions

There are several future directions for research on N-(2-bromo-4-nitrophenyl)-3-chloro-1-benzothiophene-2-carboxamide. One area of interest is the development of more selective and potent GABAA receptor antagonists that can be used to study the specific roles of different subtypes of this receptor. Another area of interest is the investigation of the effects of GABAA receptor antagonists on different brain regions and circuits, which may shed light on the mechanisms underlying their behavioral effects. Finally, there is a need for further research on the safety and efficacy of GABAA receptor antagonists as potential treatments for psychiatric disorders.

Synthesis Methods

N-(2-bromo-4-nitrophenyl)-3-chloro-1-benzothiophene-2-carboxamide can be synthesized in several ways, but the most common method is the reaction of 2-bromo-4-nitroaniline with 3-chloro-1-benzothiophene-2-carbonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain pure N-(2-bromo-4-nitrophenyl)-3-chloro-1-benzothiophene-2-carboxamide.

Scientific Research Applications

N-(2-bromo-4-nitrophenyl)-3-chloro-1-benzothiophene-2-carboxamide has been widely used in scientific research to study the role of GABAA receptors in the central nervous system. N-(2-bromo-4-nitrophenyl)-3-chloro-1-benzothiophene-2-carboxamide has been used to investigate the effects of GABAA receptor antagonists on anxiety, depression, and other psychiatric disorders. N-(2-bromo-4-nitrophenyl)-3-chloro-1-benzothiophene-2-carboxamide has also been used to study the role of GABAA receptors in the regulation of sleep, memory, and learning.